molecular formula C7H14NO4P B8385491 3-tert-Butyl-2-isoxazolin-5-ylphosphonic acid CAS No. 125674-52-4

3-tert-Butyl-2-isoxazolin-5-ylphosphonic acid

Cat. No.: B8385491
CAS No.: 125674-52-4
M. Wt: 207.16 g/mol
InChI Key: NKQGVZJGKLUSJZ-UHFFFAOYSA-N
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Description

3-tert-Butyl-2-isoxazolin-5-ylphosphonic acid is a useful research compound. Its molecular formula is C7H14NO4P and its molecular weight is 207.16 g/mol. The purity is usually 95%.
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Properties

CAS No.

125674-52-4

Molecular Formula

C7H14NO4P

Molecular Weight

207.16 g/mol

IUPAC Name

(3-tert-butyl-4,5-dihydro-1,2-oxazol-5-yl)phosphonic acid

InChI

InChI=1S/C7H14NO4P/c1-7(2,3)5-4-6(12-8-5)13(9,10)11/h6H,4H2,1-3H3,(H2,9,10,11)

InChI Key

NKQGVZJGKLUSJZ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=NOC(C1)P(=O)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

39.6 g (0.15 mol) of the compound from Example 26 are dissolved in a mixture of 100 ml of 33% strength HBr/glacial acetic acid solution and 50 ml of glacial acetic acid.
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